1-Adamantan-1-yl-3-(6-hydroxyhexyl)urea

• Molecular Formula: C17H30N2O2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 1-(1-adamantyl)-3-(6-hydroxyhexyl)urea
• InChI: InChI=1S/C17H30N2O2/c20-6-4-2-1-3-5-18-16(21)19-17-10-13-7-14(11-17)9-15(8-13)12-17/h13-15,20H,1-12H2,(H2,18,19,21)
• InChI Key: FUMIBHNYGFMWPI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NCCCCCCO

Description

1-Adamantan-1-yl-3-(6-hydroxyhexyl)urea is a synthetic urea derivative featuring an adamantane moiety linked to a 6-hydroxyhexyl chain via a urea bridge. The adamantane group enhances metabolic stability and binding affinity to sEH, while the hydroxyhexyl chain introduces hydrophilicity, improving solubility compared to earlier lipophilic sEH inhibitors like AUDA (12-(3-adamantan-1-ylureido)dodecanoic acid) . Key pharmacological parameters include an IC50 of 12 nM against human sEH, moderate aqueous solubility, and bioavailability suitable for in vivo studies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Pharmacokinetic Comparisons

The table below compares 1-adamantan-1-yl-3-(6-hydroxyhexyl)urea with structurally related sEH inhibitors:

Compound Name	Substituent(s)	IC50 (nM)	Solubility	Bioavailability	Key Features	References
1-Adamantan-1-yl-3-(6-hydroxyhexyl)urea	6-hydroxyhexyl	12	Moderate	Moderate	Hydrophilic chain improves solubility; moderate potency.
AEPU (1-adamantan-1-yl-3-{5-[2-(ethoxyethoxy)ethoxy]pentyl}urea)	Ethylene glycol chain	1.2*	High	High	Excellent solubility and oral availability; rapid metabolism in rodents.
t-AUCB (trans-4-[4-(3-adamantan-1-ylureido)cyclohexyloxy]benzoic acid)	Cyclohexyloxy-benzoic acid	0.8*	High	High	Conformationally restricted; potent inhibitor with prolonged half-life.
1-Adamantan-1-yl-3-(4-pentyloxybutyl)urea	4-pentyloxybutyl	4.4	Low	Moderate	High potency but poor solubility due to lipophilic chain.
AMCU (1-Adamantan-1-yl-3-(4-(3-morpholinopropoxy)cyclohexyl)urea)	Morpholine-cyclohexyl	1.5*	Moderate	High	Tertiary pharmacophore (morpholine) enhances target engagement.
16a (1-Adamantan-1-yl-3-(2-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)urea)	Piperazine-phenyl	2.1*	Moderate	High	Dual pharmacophore design; improved CNS penetration.

Key Findings

Potency vs. Solubility Trade-offs :

• The hydroxyhexyl chain in the target compound reduces potency (IC₅₀ = 12 nM) compared to analogs with lipophilic (e.g., 4-pentyloxybutyl, IC₅₀ = 4.4 nM) or rigidified substituents (e.g., t-AUCB, IC₅₀ = 0.8 nM). However, its hydroxyl group enhances solubility over purely hydrocarbon-based chains .
• AEPU and t-AUCB achieve both high potency and solubility via polar ethylene glycol or benzoic acid groups, though they face rapid metabolic clearance .

Impact of Pharmacophore Modifications :

• Piperazine/Morpholine Additions : Compounds like 16a and AMCU incorporate tertiary pharmacophores (piperazine/morpholine), improving target engagement and pharmacokinetics .
• Cyclohexyl vs. Linear Chains : Cyclohexyl-containing inhibitors (e.g., t-AUCB, AMCU) exhibit superior potency due to conformational rigidity, whereas linear chains (e.g., hydroxyhexyl) prioritize solubility .

In Vivo Performance :

• The target compound’s moderate bioavailability limits its therapeutic utility compared to AEPU or t-AUCB, which show efficacy in rodent models of hypertension and myocardial infarction .